Cas no 2229410-95-9 (tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate
• CAS No: 2229410-95-9
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 6341544
• PubChem ID: 165843146
• Update Time: 2025-05-26

tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate
• 2229410-95-9
• tert-butyl N-[(1-cyano-3-oxocyclobutyl)(phenyl)methyl]carbamate
• EN300-1872770

• Inchi： 1S/C17H20N2O3/c1-16(2,3)22-15(21)19-14(12-7-5-4-6-8-12)17(11-18)9-13(20)10-17/h4-8,14H,9-10H2,1-3H3,(H,19,21)
• InChI Key： VUPAJEVJHZTJAU-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate

tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate, with the CAS number 2229410-95-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which includes a tert-butyl group, a cyan substituent, and a cyclobutane ring fused with a ketone group. The presence of these functional groups makes it a versatile compound with potential applications in drug design and materials science.

Recent studies have highlighted the importance of the cyan group in this compound, as it plays a critical role in stabilizing the molecule's structure. The cyclobutane ring, on the other hand, contributes to the molecule's rigidity, which is essential for its interactions with biological targets. Researchers have also explored the potential of this compound as a building block for more complex molecules, leveraging its modular structure to create derivatives with enhanced bioactivity.

The synthesis of tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate involves a multi-step process that typically begins with the preparation of the cyclobutanone intermediate. This intermediate is then subjected to various reactions, including nucleophilic substitution and condensation, to introduce the other functional groups. Recent advancements in catalytic methods have made this synthesis more efficient, reducing both time and cost while improving yield.

In terms of pharmacological activity, this compound has shown promise in preliminary studies as an inhibitor of certain enzymes involved in metabolic pathways. The presence of the phenyl group enhances its lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the methylcarbamate moiety contributes to its ability to form hydrogen bonds with proteins, further enhancing its bioactivity.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes degradation into less harmful byproducts. This information is critical for assessing its safety profile and ensuring that its use does not pose risks to ecosystems.

In conclusion, tert-butyl N-(1-cyano-3-oxocyclobutyl)(phenyl)methylcarbamate is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.